Benzoic acid, 2-[[(phenylamino)thioxomethyl]amino]-, methyl ester

• IUPAC Name: methyl 2-(phenylcarbamothioylamino)benzoate
• InChI: InChI=1S/C15H14N2O2S/c1-19-14(18)12-9-5-6-10-13(12)17-15(20)16-11-7-3-2-4-8-11/h2-10H,1H3,(H2,16,17,20)
• InChI Key: NEBAJDOHIWDEGE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=S)NC2=CC=CC=C2
• Molecular Formula: C15H14N2O2S
• DSSTOX Substance ID: DTXSID10384525
• Molecular Weight: 286.4 g/mol
• CAS No.: 96221-91-9

Description

Benzoic acid, 2-[[(phenylamino)thioxomethyl]amino]-, methyl ester is a complex organic compound with a unique structure that includes a benzoic acid core, a phenylamino group, and a thioxomethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of benzoic acid, 2-[[(phenylamino)thioxomethyl]amino]-, methyl ester typically involves the reaction of benzoic acid derivatives with phenylamine and thioxomethylating agents. One common method is the Ullmann reaction, which involves the coupling of aryl halides with amines under copper catalysis . The reaction conditions often include the use of solvents such as dimethylformamide (DMF) and temperatures ranging from 100°C to 150°C.

Industrial Production Methods

Industrial production of this compound may involve large-scale Ullmann reactions or other coupling reactions that can be optimized for higher yields and purity. The use of microwave-assisted synthesis has also been explored to reduce reaction times and improve efficiency .

Chemical Reactions Analysis

Types of Reactions

Benzoic acid, 2-[[(phenylamino)thioxomethyl]amino]-, methyl ester can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thioxomethyl group to a thiol or a sulfide.

Substitution: Nucleophilic substitution reactions can occur at the benzylic position, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide can be employed under basic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce thiols or sulfides.

Scientific Research Applications

Benzoic acid, 2-[[(phenylamino)thioxomethyl]amino]-, methyl ester has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of benzoic acid, 2-[[(phenylamino)thioxomethyl]amino]-, methyl ester involves its interaction with various molecular targets. The phenylamino group can participate in hydrogen bonding and π-π interactions, while the thioxomethyl group can engage in sulfur-based interactions. These interactions can affect the compound’s binding to enzymes, receptors, and other biomolecules, influencing its biological activity .

Comparison with Similar Compounds

Similar Compounds

Benzoic acid, 2-(phenylamino)-: This compound lacks the thioxomethyl group and has different chemical properties.

Benzoic acid, 2-benzoyl-, methyl ester: This compound has a benzoyl group instead of a phenylamino group, leading to different reactivity and applications.

Benzoic acid, 2-phenoxy-, methyl ester: This compound contains a phenoxy group, which alters its chemical behavior compared to the phenylamino derivative.

Uniqueness

Benzoic acid, 2-[[(phenylamino)thioxomethyl]amino]-, methyl ester is unique due to the presence of both phenylamino and thioxomethyl groups. This combination imparts distinct chemical and biological properties, making it a valuable compound for various applications.